molecular formula C13H20N2O7 B12689419 Einecs 230-989-6 CAS No. 7394-38-9

Einecs 230-989-6

Cat. No.: B12689419
CAS No.: 7394-38-9
M. Wt: 316.31 g/mol
InChI Key: UQUDMEBAYLJVDR-UHFFFAOYSA-N
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Description

Einecs 230-989-6 is a chemical substance listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The specific chemical identity of this compound can be determined by its unique EINECS number, which helps in tracking and regulating the substance within the European Union.

Preparation Methods

The preparation methods for Einecs 230-989-6 involve various synthetic routes and reaction conditions. These methods are designed to ensure the efficient production of the compound while maintaining high purity and yield. Industrial production methods typically involve large-scale chemical synthesis using standardized protocols to ensure consistency and safety .

Chemical Reactions Analysis

Einecs 230-989-6 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions vary depending on the desired outcome. For example, oxidation reactions may involve the use of strong oxidizing agents under controlled temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Einecs 230-989-6 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies involving biochemical pathways and molecular interactions. In medicine, it could be involved in the development of new pharmaceuticals or therapeutic agents. Industrial applications may include its use in the production of materials, chemicals, or other products .

Mechanism of Action

The mechanism of action of Einecs 230-989-6 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical and physiological effects, depending on the context in which the compound is used.

Comparison with Similar Compounds

Einecs 230-989-6 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or properties. By examining the differences and similarities, researchers can gain insights into the specific advantages and limitations of this compound in various applications .

Properties

CAS No.

7394-38-9

Molecular Formula

C13H20N2O7

Molecular Weight

316.31 g/mol

IUPAC Name

2-[bis(2-hydroxyethyl)amino]ethanol;4-nitrobenzoic acid

InChI

InChI=1S/C7H5NO4.C6H15NO3/c9-7(10)5-1-3-6(4-2-5)8(11)12;8-4-1-7(2-5-9)3-6-10/h1-4H,(H,9,10);8-10H,1-6H2

InChI Key

UQUDMEBAYLJVDR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(=O)O)[N+](=O)[O-].C(CO)N(CCO)CCO

Origin of Product

United States

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